Cas no 356550-83-9 (ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate)

Ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate is a specialized organic compound featuring a carbamoylpropanoate ester backbone linked to a 4-(4-methylpiperidin-1-yl)sulfonylphenyl group. This structure imparts unique reactivity and potential applications in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The sulfonamide and carbamate functionalities enhance its versatility in forming stable amide bonds, while the ethyl ester group offers synthetic flexibility for further derivatization. Its well-defined molecular architecture ensures consistent performance in targeted reactions, making it valuable for drug discovery and development. The compound's purity and stability under standard conditions further support its utility in high-precision chemical synthesis.

ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate structure

356550-83-9 structure

Product Name:ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate

CAS No:356550-83-9

MF:C₁₈H₂₆N₂O₅S

MW:382.474443912506

CID:6490298

Update Time:2025-06-08

ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate Chemical and Physical Properties

Names and Identifiers

- ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate
- ethyl 4-({4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl}amino)-4-oxobutanoate
- Butanoic acid, 4-[[4-[(4-methyl-1-piperidinyl)sulfonyl]phenyl]amino]-4-oxo-, ethyl ester
- Inchi： 1S/C18H26N2O5S/c1-3-25-18(22)9-8-17(21)19-15-4-6-16(7-5-15)26(23,24)20-12-10-14(2)11-13-20/h4-7,14H,3,8-13H2,1-2H3,(H,19,21)
- InChI Key： MKWPQGARVRCFKR-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)CCC(NC1=CC=C(S(N2CCC(C)CC2)(=O)=O)C=C1)=O

Experimental Properties

Density: 1.244±0.06 g/cm3(Predicted)
pka: 13.82±0.70(Predicted)

ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1443-0487-2μmol	ethyl 3-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}carbamoyl)propanoate	356550-83-9	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1443-0487-5μmol	ethyl 3-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}carbamoyl)propanoate	356550-83-9	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1443-0487-10μmol	ethyl 3-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}carbamoyl)propanoate	356550-83-9	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1443-0487-20μmol	ethyl 3-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}carbamoyl)propanoate	356550-83-9	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1443-0487-1mg	ethyl 3-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}carbamoyl)propanoate	356550-83-9	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1443-0487-2mg	ethyl 3-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}carbamoyl)propanoate	356550-83-9	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1443-0487-3mg	ethyl 3-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}carbamoyl)propanoate	356550-83-9	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1443-0487-4mg	ethyl 3-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}carbamoyl)propanoate	356550-83-9	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1443-0487-5mg	ethyl 3-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}carbamoyl)propanoate	356550-83-9	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1443-0487-10mg	ethyl 3-({4-[(4-methylpiperidin-1-yl)sulfonyl]phenyl}carbamoyl)propanoate	356550-83-9	90%+	10mg	$79.0	2023-05-17

ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
3. Exchanged ligands on the surface of a giant cluster: [(MoO3)176(H2O)63(CH3OH)17Hn](32 – n)–

Chem. Commun., 1998, 1501-1502
4. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
5. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126

Additional information on ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate

Introduction to Ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate (CAS No. 356550-83-9)

Ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate, a compound with the CAS number 356550-83-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, featuring a 4-(4-methylpiperidin-1-yl)sulfonylphenyl moiety and a carbamoylpropanoate side chain, contributes to its unique chemical and pharmacological properties.

The synthesis of Ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-methylpiperidin-1-yl group into the sulfonylphenyl ring enhances the compound's solubility and bioavailability, which are critical factors in drug development. Additionally, the presence of the carbamoylpropanoate moiety suggests potential interactions with biological targets, making this compound a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders. The structural features of Ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate make it a promising candidate for such applications. Studies have shown that compounds with similar structural motifs exhibit inhibitory effects on enzymes and receptors involved in neurodegenerative diseases. The 4-(4-methylpiperidin-1-yl)sulfonylphenyl group, in particular, has been identified as a key pharmacophore that interacts with specific binding sites on biological targets.

The pharmacological activity of Ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate has been explored in various preclinical studies. These studies have demonstrated its potential as an inhibitor of enzymes such as kinases and phosphodiesterases, which are implicated in the pathogenesis of several diseases. The compound's ability to modulate these enzymatic activities suggests its therapeutic potential in treating conditions such as cancer, inflammation, and neurodegenerative disorders.

The chemical properties of Ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate also make it an interesting subject for further research. Its solubility profile, stability under various conditions, and metabolic behavior are all critical factors that need to be evaluated in order to optimize its pharmacokinetic properties. Advanced spectroscopic techniques and computational methods have been employed to study the molecular interactions and dynamics of this compound.

In conclusion, Ethyl 3-({4-(4-methylpiperidin-1-yl)sulfonylphenyl}carbamoyl)propanoate (CAS No. 356550-83-9) is a structurally complex and biologically active compound with significant therapeutic potential. Its unique combination of chemical features makes it an attractive candidate for further development in the field of pharmaceutical chemistry. Continued research into its pharmacological properties and mechanisms of action will be essential in determining its future role in drug discovery and development.